Cas no 2228898-86-8 (1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine
• CAS No: 2228898-86-8
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 6035697
• PubChem ID: 165639945
• Update Time: 2025-10-28

1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine
• EN300-1939813
• 2228898-86-8

• Inchi： 1S/C11H12F2N2/c1-11(14,10(12)13)8-3-2-4-9-7(8)5-6-15-9/h2-6,10,15H,14H2,1H3
• InChI Key： OGQNFBHZGDUQFO-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=CC2=C1C=CN2)N)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine

1,1-Difluoro-2-(1H-indol-4-yl)propan-2-amine (CAS No. 2228898-86-8): A Comprehensive Overview

1,1-Difluoro-2-(1H-indol-4-yl)propan-2-amine (CAS No. 2228898-86-8) is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoro and indole moieties, exhibits promising potential in various applications, particularly in drug discovery and development. Its molecular structure combines the aromaticity of the indole ring with the electronic effects of fluorine atoms, making it a valuable scaffold for designing novel bioactive molecules.

The 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine structure is notable for its ability to modulate biological targets, particularly in the central nervous system (CNS). Researchers have explored its role as a precursor or intermediate in synthesizing compounds with potential therapeutic effects. The presence of fluorine atoms enhances the molecule's metabolic stability and bioavailability, which are critical factors in drug design. This has led to increased interest in fluorinated indole derivatives as a class of compounds with diverse pharmacological properties.

In recent years, the demand for 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine has grown due to its relevance in addressing contemporary health challenges. For instance, the rise in neurological disorders and mental health conditions has spurred research into novel CNS-active compounds. The indole scaffold is a common feature in many FDA-approved drugs, and the incorporation of fluorine atoms can further optimize their efficacy and safety profiles. This aligns with the current trend of developing next-generation therapeutics with improved pharmacokinetic properties.

The synthesis of 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine typically involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity. These methods are particularly relevant in the context of sustainable chemistry, as they reduce waste and energy consumption—a key consideration for modern pharmaceutical manufacturers.

From a commercial perspective, CAS No. 2228898-86-8 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. The compound is often supplied as a high-purity powder or in solution form, depending on the end-user requirements. Quality control measures, including HPLC and NMR analysis, ensure consistency and reliability for research applications.

The potential applications of 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine extend beyond pharmaceuticals. It has been investigated as a building block for agrochemicals and materials science, where its unique properties can contribute to the development of innovative products. For example, fluorinated compounds are known for their stability and resistance to degradation, making them suitable for specialized coatings and electronic materials.

Safety and handling of 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine follow standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers are advised to consult the material safety data sheet (MSDS) for specific guidelines. This emphasis on safety aligns with the broader industry focus on responsible chemical management and green chemistry principles.

Looking ahead, the future of 1,1-difluoro-2-(1H-indol-4-yl)propan-2-amine appears promising, with ongoing studies exploring its full potential. As the scientific community continues to uncover new applications and derivatives, this compound is likely to remain a focal point in cutting-edge research. Its versatility and relevance to current health and technological challenges ensure its place in the evolving landscape of chemical innovation.